Cas no 1804864-09-2 (6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1804864-09-2
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4805022
• Update Time: 2025-06-09

6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-5(9)2-1-3(14(16)17)4(6(15)13-2)7(10,11)12/h1,5H,(H,13,15)
• InChI Key： XDKAGJJSXCDODW-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(F)F)=CC=1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 1.3
• Topological Polar Surface Area: 74.9

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine (CAS: 1804864-09-2)

6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine (CAS: 1804864-09-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility in drug discovery and development.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine has been optimized to improve yield and purity, with recent reports highlighting the use of novel catalytic systems and green chemistry approaches. These advancements have not only enhanced the scalability of the production process but also reduced environmental impact, aligning with the growing demand for sustainable chemical practices. The compound's structural features, particularly its electron-withdrawing groups, make it a valuable scaffold for further chemical modifications.

In terms of biological activity, preliminary studies have explored the compound's potential as an inhibitor of specific enzymes involved in disease pathways. For instance, its nitro and hydroxy groups have been implicated in interactions with active sites of target proteins, suggesting a role in modulating enzymatic activity. Researchers are particularly interested in its application in the development of novel antimicrobial and anticancer agents, given the increasing need for new therapeutic options in the face of drug resistance.

Recent publications have also investigated the physicochemical properties of 6-(Difluoromethyl)-2-hydroxy-4-nitro-3-(trifluoromethyl)pyridine, including its solubility, stability, and pharmacokinetic profile. These studies are critical for understanding its behavior in biological systems and for guiding the design of derivatives with improved efficacy and safety. Computational modeling and in vitro assays have been employed to predict and validate its interactions with biological targets, providing a foundation for future in vivo studies.

Looking ahead, the compound's versatility and unique chemical properties position it as a promising candidate for further exploration in drug discovery. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological profile, and expand its applications to other therapeutic areas. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential and translate these findings into clinical benefits.